![molecular formula C9H9NO4 B017748 4-Ethyl-3-nitrobenzoic acid CAS No. 103440-95-5](/img/structure/B17748.png)
4-Ethyl-3-nitrobenzoic acid
Overview
Description
4-Ethyl-3-nitrobenzoic acid (4-ENB) is an organic compound belonging to the nitrobenzoic acid family. It is a white crystalline solid that is soluble in organic solvents, such as ethanol and methanol. 4-ENB is an important intermediate in the production of pharmaceuticals, dyes, and other organic compounds. It is also used as a reagent in various laboratory experiments.
Scientific Research Applications
Alkaline Hydrolysis Studies : The presence of a nitro-group in the 4-position significantly increases the rate of alkaline hydrolysis of ethyl benzoate. This is influenced by both steric and mesomeric interaction factors (Iskander, Tewfik, & Wasif, 1966).
Crystal Structure Analysis : The crystal structure of ethyl 4-butylamino-3-nitrobenzoate, a related compound, demonstrates intramolecular and intermolecular hydrogen bonding, contributing to the stabilization of its molecular structure (Narendra Babu et al., 2009).
Amidation Catalysis : Amidation of 4-nitrobenzoic acid with ammonia, in the presence of boric acid and polyethylene glycol, is a significant process. This research contributes to the understanding of the synthesis and kinetics of the reaction (Shteinberg, 2011).
Drug Discovery : 4-Chloro-2-fluoro-5-nitrobenzoic acid is used in synthesizing various heterocyclic scaffolds, indicating the potential of similar compounds in drug discovery (Křupková et al., 2013).
Solubility and Thermodynamics : The solubility of 3-methyl-4-nitrobenzoic acid in various organic solvents and its thermodynamic properties are crucial for understanding its behavior in different mediums (Wu et al., 2016).
Sulfhydryl Group Determination : A water-soluble aromatic disulfide derived from similar compounds is useful in determining sulfhydryl groups in biological materials, highlighting its application in biochemistry (Ellman, 1959).
Esterification Catalysis : Acidic ionic liquid catalysts have been shown to efficiently catalyze the esterification of 4-nitrobenzoic acid, demonstrating the compound's utility in organic synthesis (Hong-ze, 2013).
Safety and Hazards
Mechanism of Action
Target of Action
4-Ethyl-3-nitrobenzoic acid is a nitro compound, which is a class of nitrogen derivatives . The primary targets of nitro compounds are typically organic bases, such as amines . These bases can accept the hydrogen ions donated by carboxylic acids, which is a characteristic of nitro compounds .
Mode of Action
The nitro group in this compound, like the carboxylate anion, is a hybrid of two equivalent resonance structures . This structure has a full positive charge on nitrogen and a half-negative charge on each oxygen . This polar character results in the compound interacting with its targets through hydrogen ion donation . The reactions with bases, called “neutralizations”, are accompanied by the evolution of substantial amounts of heat .
Biochemical Pathways
Nitro compounds in general can be prepared in several ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . These processes suggest that this compound could potentially interact with similar biochemical pathways.
Pharmacokinetics
The polar character of the nitro group in nitro compounds results in lower volatility compared to ketones of about the same molecular weight . This could potentially impact the compound’s bioavailability.
Result of Action
The donation of hydrogen ions to bases, resulting in neutralization reactions, suggests that the compound could potentially alter the ph balance within a cellular environment .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the amount of water present in the reaction environment can affect the equilibrium position and thus impact the final yield of the product . Additionally, the temperature of the environment can also influence the compound’s reactivity .
Biochemical Analysis
Biochemical Properties
It is known that nitrobenzoic acid derivatives, like 4-Ethyl-3-nitrobenzoic acid, can interact with various biomolecules . For instance, they can be useful in the study of defined positive charge patterns created on DNA nanostructures to determine cellular uptake efficiency .
Cellular Effects
Nitrobenzoic acid derivatives have been found to inhibit the migration of tumor cell lines , suggesting that this compound may have similar effects.
Molecular Mechanism
Nitro compounds, like this compound, are known to be important nitrogen derivatives . The nitro group, −NO2, is a hybrid of two equivalent resonance structures, which results in a full positive charge on nitrogen and a half-negative charge on each oxygen .
Temporal Effects in Laboratory Settings
It is known that the compound has a melting point of 150-152°C and should be stored at room temperature .
Metabolic Pathways
Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid .
Transport and Distribution
The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight .
Subcellular Localization
The polar nature of the nitro group may influence its localization within the cell .
properties
IUPAC Name |
4-ethyl-3-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c1-2-6-3-4-7(9(11)12)5-8(6)10(13)14/h3-5H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUTYVLOGZGRKMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60429096 | |
Record name | 4-ethyl-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60429096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
103440-95-5 | |
Record name | 4-ethyl-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60429096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-ethyl-3-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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